Methyl 2-((quinol-4-ylmethyl)amino)propanoate

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: methyl 2-(quinolin-4-ylmethylamino)propanoate
• InChI: InChI=1S/C14H16N2O2/c1-10(14(17)18-2)16-9-11-7-8-15-13-6-4-3-5-12(11)13/h3-8,10,16H,9H2,1-2H3
• InChI Key: HBHLCUHWRWGSKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)NCC1=CC=NC2=CC=CC=C12

Description

Methyl 2-((quinol-4-ylmethyl)amino)propanoate is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.5 g of methyl α-aminoisobutyrate hydrochloride and 1.4 ml of triethylamine in 30 ml of dichloromethane is stirred at 0° C. for 20 minutes. Next, 1 g of magnesium sulfate and 1.5 g of quinoline-4-carbaldehyde are added. Stirring is continued for 15 hours at room temperature and the mixture is then concentrated under reduced pressure. The residue is taken up in 35 ml of methanol and the solution obtained is cooled to 0° C. 0.4 g of sodium borohydride is added portionwise and stirring is continued at room temperature for 15 hours. The precipitate formed is filtered and the filtrate is concentrated under reduced pressure. The residue obtained is purified by recrystallization from diisopropyl ether. 600 mg of the expected product are obtained in the form of a pink oil.